6-Bromo-2-chloroquinazolin-4-amine
Overview
Description
6-Bromo-2-chloroquinazolin-4-amine, also known as 6-Br-2-Cl-QZ4A, is an important compound used in the synthesis of other molecules and in scientific research applications. It is a heterocyclic compound, which means it has two or more different types of atoms in its ring structure. 6-Br-2-Cl-QZ4A is a versatile compound with many potential applications due to its unique properties.
Scientific Research Applications
Synthesis of Quinazolinones : The compound has been used in the synthesis of various quinazolinone derivatives. These derivatives have shown potential pharmacological importance, such as anti-inflammatory, analgesic, and anti-bacterial activities (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).
Apoptosis Induction and Anticancer Activity : Research has indicated that derivatives of 6-Bromo-2-chloroquinazolin-4-amine can act as potent apoptosis inducers and have significant anticancer properties. They also demonstrate high blood-brain barrier penetration, making them potential candidates for anticancer drugs (Sirisoma et al., 2009).
Cytotoxicity Studies : The compound has been involved in the synthesis of novel polycarbo-substituted imidazo[1,2-c]quinazolines, which were evaluated for cytotoxicity against human cancer cell lines. Such studies are crucial for the development of new anticancer therapies (Khoza, Makhafola, & Mphahlele, 2015).
Molecular Docking and Anticancer Properties : The compound has been used in the synthesis of indole-aminoquinazoline hybrids, showing significant activity against various cancer cell lines. These studies included molecular docking to understand how these compounds interact with cancer-related targets (Mphahlele, Mmonwa, Aro, McGaw, & Choong, 2018).
Amination Studies : The compound has been used to study chemoselectivity in amination reactions, which is fundamental in organic synthesis and pharmaceutical research (Shen et al., 2010).
Synthesis of Imidazoquinazolines : Amination of 6-bromo-4-chloroquinazolines with 2-aminoethanol led to the formation of novel 5-aryl-9-bromo-7-iodo-2,3-dihydro-2H-imidazo[1,2-c]quinazolines, another example of the compound's role in synthesizing potentially useful therapeutic agents (Khoza, Makhafola, & Mphahlele, 2015).
Safety and Hazards
The safety data sheet for “6-Bromo-2-chloroquinazolin-4-amine” indicates that it is harmful if swallowed or inhaled, and it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
6-bromo-2-chloroquinazolin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClN3/c9-4-1-2-6-5(3-4)7(11)13-8(10)12-6/h1-3H,(H2,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUTBGOKOHKYWGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=NC(=N2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60365041 |
Source
|
| Record name | 6-bromo-2-chloroquinazolin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60365041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
111218-89-4 |
Source
|
| Record name | 6-bromo-2-chloroquinazolin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60365041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B51189.png)
![Benzo[b]thiophene-7-carbonyl chloride](/img/structure/B51202.png)
![(2S)-2-[(3R,5S)-3,5-dihydroxy-1-adamantyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid](/img/structure/B51207.png)
